molecular formula C21H22FNO B8722435 4-(2-(4-(1,1-Dimethylethyl)phenyl)ethoxy)-8-fluoroquinoline CAS No. 124534-14-1

4-(2-(4-(1,1-Dimethylethyl)phenyl)ethoxy)-8-fluoroquinoline

Cat. No.: B8722435
CAS No.: 124534-14-1
M. Wt: 323.4 g/mol
InChI Key: NIWYIINIOXKATE-UHFFFAOYSA-N
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Description

4-(2-(4-(1,1-Dimethylethyl)phenyl)ethoxy)-8-fluoroquinoline is a useful research compound. Its molecular formula is C21H22FNO and its molecular weight is 323.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

124534-14-1

Molecular Formula

C21H22FNO

Molecular Weight

323.4 g/mol

IUPAC Name

4-[2-(4-tert-butylphenyl)ethoxy]-8-fluoroquinoline

InChI

InChI=1S/C21H22FNO/c1-21(2,3)16-9-7-15(8-10-16)12-14-24-19-11-13-23-20-17(19)5-4-6-18(20)22/h4-11,13H,12,14H2,1-3H3

InChI Key

NIWYIINIOXKATE-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)CCOC2=C3C=CC=C(C3=NC=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 1.1 g of sodium hydride in 50 mL of DMF was added 4.0 g of 2-[4-(1,1-dimethylethyl)phenyl]ethyl alcohol, and the mixture was stirred for one hour at room temperature. Then 4.0 g of 4-chloro-8fluoroquinoline in 20 mL of DMF were added, and the mixture was stirred at room temperature overnight. Then the mixture was poured into an ice/water mixture, and the solid was collected and recrystallized from ethyl acetate/pentane to give 2.3 g of the title product. Yield 32.4%. M.P. 81°-82° C.
Quantity
1.1 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step Two
Quantity
4 g
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
solvent
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Yield
32.4%

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